Meglumine metrizoate
Meglumine metrizoate
Metrizoate Meglumine is mETRIZOATE MEGLUMINE RJY6JR42WQ
Brand Name:
Vulcanchem
CAS No.:
7241-11-4
VCID:
VC20879078
InChI:
InChI=1S/C12H11I3N2O4.C7H17NO5/c1-4(18)16-10-7(13)6(12(20)21)8(14)11(9(10)15)17(3)5(2)19;1-8-2-4(10)6(12)7(13)5(11)3-9/h1-3H3,(H,16,18)(H,20,21);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
SMILES:
CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)N(C)C(=O)C)I.CNCC(C(C(C(CO)O)O)O)O
Molecular Formula:
C19H28I3N3O9
Molecular Weight:
823.2 g/mol
Meglumine metrizoate
CAS No.: 7241-11-4
Cat. No.: VC20879078
Molecular Formula: C19H28I3N3O9
Molecular Weight: 823.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Metrizoate Meglumine is mETRIZOATE MEGLUMINE RJY6JR42WQ |
|---|---|
| CAS No. | 7241-11-4 |
| Molecular Formula | C19H28I3N3O9 |
| Molecular Weight | 823.2 g/mol |
| IUPAC Name | 3-acetamido-5-[acetyl(methyl)amino]-2,4,6-triiodobenzoic acid;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol |
| Standard InChI | InChI=1S/C12H11I3N2O4.C7H17NO5/c1-4(18)16-10-7(13)6(12(20)21)8(14)11(9(10)15)17(3)5(2)19;1-8-2-4(10)6(12)7(13)5(11)3-9/h1-3H3,(H,16,18)(H,20,21);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1 |
| Standard InChI Key | TXKOGNLDVKUFSI-WZTVWXICSA-N |
| Isomeric SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)N(C)C(=O)C)I.CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O |
| SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)N(C)C(=O)C)I.CNCC(C(C(C(CO)O)O)O)O |
| Canonical SMILES | CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)N(C)C(=O)C)I.CNCC(C(C(C(CO)O)O)O)O |
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